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Compound of Interest

Compound Name: 6-Methyl-4-chromanone

Cat. No.: B1361120 Get Quote

For researchers and scientists engaged in drug development and other laboratory research,

the proper handling and disposal of chemical compounds are paramount to ensuring a safe

working environment and minimizing environmental impact. This guide provides essential

safety and logistical information for the proper disposal of 6-Methyl-4-chromanone, a

compound frequently used in the synthesis of pharmaceuticals and agrochemicals.

Hazard and Safety Information
6-Methyl-4-chromanone is classified as harmful if swallowed and may cause long-lasting

harmful effects to aquatic life. It is imperative to prevent this substance from entering drains or

surface water. The following table summarizes the key hazard information.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1361120?utm_src=pdf-interest
https://www.benchchem.com/product/b1361120?utm_src=pdf-body
https://www.benchchem.com/product/b1361120?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statement GHS Classification Precautionary Statement

H302: Harmful if swallowed
Acute toxicity, Oral (Category

4)

P264: Wash skin thoroughly

after handling.

H413: May cause long lasting

harmful effects to aquatic life

Long-term (chronic) aquatic

hazard (Category 4)

P270: Do not eat, drink or

smoke when using this

product.

P273: Avoid release to the

environment.

P301 + P312 + P330: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell. Rinse mouth.

P501: Dispose of contents/

container to an approved

waste disposal plant.

Data sourced from the Sigma-Aldrich Safety Data Sheet for 6-Methyl-4-chromanone.

Personal Protective Equipment (PPE)
When handling 6-Methyl-4-chromanone, especially during disposal procedures, the use of

appropriate personal protective equipment is required. This includes:

Eye Protection: Eyeshields

Hand Protection: Gloves

Respiratory Protection: Type N95 (US) or equivalent respirator, required when dusts are

generated.

Spill Containment and Cleanup
In the event of a spill, follow these procedures to contain and clean up the material:
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Cover Drains: Immediately cover any nearby drains to prevent the chemical from entering

the water system.

Contain and Collect: Collect, bind, and pump off spills. For dry material, take it up without

generating dusts.

Proper Disposal: Dispose of the collected material properly in a designated and approved

waste container.

Clean Area: Thoroughly clean the affected area.

Disposal Protocol
The primary and recommended method for the disposal of 6-Methyl-4-chromanone is to send

it to an approved waste disposal plant[1]. This ensures that the chemical is handled and treated

in a manner that is safe for both human health and the environment.

Step-by-Step Disposal Procedure:

Segregate Waste: Do not mix 6-Methyl-4-chromanone waste with other chemical waste

unless you have confirmed they are compatible. Incompatible materials include strong

oxidizing agents, strong bases, and strong reducing agents[1].

Use a Designated Container: Place the 6-Methyl-4-chromanone waste in a clearly labeled,

tightly closed container. The container should be suitable for storing chemical waste and

should indicate the contents clearly.

Arrange for Professional Disposal: Contact your institution's environmental health and safety

(EHS) office or a licensed chemical waste disposal company to arrange for the pickup and

disposal of the waste container.

Maintain Records: Keep a record of the amount of 6-Methyl-4-chromanone waste

generated and the date of its disposal.

The following diagram illustrates the decision-making process for the proper disposal of 6-
Methyl-4-chromanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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